N-allyl-1-[(2-chlorobenzyl)sulfonyl]-4-piperidinecarboxamide
Overview
Description
N-allyl-1-[(2-chlorobenzyl)sulfonyl]-4-piperidinecarboxamide is a useful research compound. Its molecular formula is C16H21ClN2O3S and its molecular weight is 356.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 356.0961414 g/mol and the complexity rating of the compound is 510. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Chemical Synthesis and Catalyst Application
Research on N-allyl-1-[(2-chlorobenzyl)sulfonyl]-4-piperidinecarboxamide and related compounds highlights their importance in chemical synthesis, particularly as enantioselective catalysts and intermediates in the production of various chemically and medicinally significant compounds.
One study discusses the development of l-piperazine-2-carboxylic acid derived N-formamides as highly enantioselective Lewis basic catalysts for the hydrosilylation of N-aryl imines, emphasizing the critical role of the arene sulfonyl group for high enantioselectivity, achieving high yields and enantioselectivities for a broad range of substrates (Wang et al., 2006).
Antibacterial Activity
The antibacterial properties of sulfonamide derivatives, including those related to this compound, have been studied, indicating their potential as antibacterial agents. A series of N,N-diethyl amide bearing sulfonamides were synthesized and evaluated, with some compounds showing marked potency against Escherichia coli and Staphylococcus aureus (Ajani et al., 2013).
Drug Development and Pharmacological Activities
Research into the pharmacological activities of piperidine derivatives reveals their potential in drug development, especially for neurodegenerative diseases like Alzheimer’s. Studies on novel piperidine derivatives have shown significant anti-acetylcholinesterase activity, which is critical for Alzheimer’s disease treatment. Some compounds exhibited substantial activity and were considered for further development as antidementia agents (Sugimoto et al., 1990).
Alzheimer’s Disease Treatment
A series of N-substituted derivatives of 3-[(5-{1-[(4-chlorophenyl)sulfonyl]-3-piperidinyl}-1,3,4-oxadiazol-2-yl)sulfanyl]propanamide was synthesized to evaluate new drug candidates for Alzheimer’s disease. These compounds were subjected to enzyme inhibition activity against acetyl cholinesterase (AChE) enzyme, indicating their potential as drug candidates for treating Alzheimer’s disease (Rehman et al., 2018).
Properties
IUPAC Name |
1-[(2-chlorophenyl)methylsulfonyl]-N-prop-2-enylpiperidine-4-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21ClN2O3S/c1-2-9-18-16(20)13-7-10-19(11-8-13)23(21,22)12-14-5-3-4-6-15(14)17/h2-6,13H,1,7-12H2,(H,18,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IICIDONVSTZCNG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=O)C1CCN(CC1)S(=O)(=O)CC2=CC=CC=C2Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21ClN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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